N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide

• IUPAC Name: N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C14H20N2O2/c17-14(15-10-6-2-1-3-7-10)13-11-8-4-5-9-12(11)18-16-13/h10H,1-9H2,(H,15,17)
• InChI Key: YSZABPVJMGGLLD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=NOC3=C2CCCC3
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide, also known as JNJ-39393406, is a small molecule that has been extensively studied for its potential therapeutic applications in various neurological disorders. This compound belongs to the class of benzisoxazole derivatives, which have been shown to exhibit a wide range of pharmacological activities.

Mechanism of Action

N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide acts as a selective antagonist of the metabotropic glutamate receptor subtype 2 (mGluR2), which is a G protein-coupled receptor that plays a key role in regulating glutamate neurotransmission. By blocking the activity of mGluR2, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide can modulate the release of glutamate in the brain, which has been implicated in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects:
N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have a wide range of biochemical and physiological effects in preclinical studies. These include reducing the levels of pro-inflammatory cytokines, increasing the levels of neurotrophic factors, and improving synaptic plasticity. Additionally, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has several advantages for use in laboratory experiments. It has a well-characterized mechanism of action, and its effects on glutamate neurotransmission have been extensively studied. Additionally, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to be selective for mGluR2, which reduces the risk of off-target effects. However, one limitation of N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide. One area of interest is its potential therapeutic applications in Parkinson's disease, where it may have neuroprotective effects and improve motor function. Another area of interest is its potential use in the treatment of depression, where it may have antidepressant effects by modulating glutamate neurotransmission. Additionally, further studies are needed to determine the safety and efficacy of N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide in humans, which could pave the way for clinical trials and eventual FDA approval.

Scientific Research Applications

N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Parkinson's disease, schizophrenia, and depression. In preclinical studies, N-cyclohexyl-4,5,6,7-tetrahydro-1,2-benzisoxazole-3-carboxamide has been shown to exhibit neuroprotective effects, improve cognitive function, and reduce inflammation in the brain.